1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine

• IUPAC Name: (3-chloro-4-fluoro-1-benzothiophen-2-yl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H16ClFN2OS/c1-2-6-19-7-9-20(10-8-19)16(21)15-14(17)13-11(18)4-3-5-12(13)22-15/h2-5H,1,6-10H2
• InChI Key: DPLZLAZLOBMMJV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=C(C3=C(C=CC=C3S2)F)Cl
• Molecular Formula: C16H16ClFN2OS
• Molecular Weight: 338.8 g/mol

Description

1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a piperazine derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in DNA synthesis and repair, leading to cell death in cancer cells. It may also act by inhibiting the growth of fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant side effects in animal models. However, more research is needed to determine the long-term effects of the compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine in lab experiments is its potent antitumor and antifungal activity. However, a limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize the compound for specific applications.

Future Directions

There are several future directions for research on 1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine. One direction is to investigate its potential use in combination with other compounds for the treatment of cancer and fungal infections. Another direction is to further elucidate its mechanism of action and optimize its structure for specific applications. Additionally, more research is needed to determine the long-term effects of the compound on human health.

Synthesis Methods

The synthesis of 1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine involves the reaction of 3-chloro-4-fluoro-1-benzothiophene-2-carbonyl chloride with allylpiperazine in the presence of a base. The reaction yields the desired product, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

1-allyl-4-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]piperazine has been studied for its potential use in the treatment of various diseases. One study found that the compound has potent antitumor activity against human leukemia cells. Another study showed that it has antifungal activity against Candida albicans. The compound has also been investigated for its potential use in the treatment of Parkinson's disease.